Cas no 91650-10-1 (1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro-)

1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro-, is a heterocyclic compound featuring a pyrazole core substituted with a nitrile group at the 4-position and a nitro group at the 5-position, along with a methyl group at the 1-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitro and nitrile) and electron-donating (methyl) groups enhances its versatility in nucleophilic and electrophilic reactions. Its high purity and stability under controlled conditions make it a reliable building block for constructing complex molecules. The compound is particularly valued in medicinal chemistry for its potential in developing bioactive derivatives.
1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro- structure
91650-10-1 structure
Product Name:1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro-
CAS No:91650-10-1
MF:C5H4N4O2
MW:152.110859870911
MDL:MFCD06166996
CID:4314818
PubChem ID:2755792
Update Time:2025-10-28

1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro-
    • 1-methyl-5-nitropyrazole-4-carbonitrile
    • 1-Methyl-5-nitro-1H-pyrazole-4-carbonitrile
    • AC7245
    • MFCD06166996
    • 1-methyl-4-cyano-5-nitropyrazole
    • SY235416
    • AKOS003355798
    • CS-0358211
    • 1H-Pyrazole-4-carbonitrile,1-methyl-5-nitro-
    • 91650-10-1
    • MDL: MFCD06166996
    • Inchi: 1S/C5H4N4O2/c1-8-5(9(10)11)4(2-6)3-7-8/h3H,1H3
    • InChI Key: RRMKPCLUNVBJTI-UHFFFAOYSA-N
    • SMILES: N1(C)C([N+]([O-])=O)=C(C#N)C=N1

Computed Properties

  • Exact Mass: 152.03342538Da
  • Monoisotopic Mass: 152.03342538Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 87.4Ų

1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro- Pricemore >>

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